Isometamidium Chloride Hydrochloride
Isometamidium Chloride Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
6798-24-9
VCID:
VC0046914
InChI:
InChI=1S/C28H25N7.2ClH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H
SMILES:
CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Cl.[Cl-]
Molecular Formula:
C28H27Cl2N7
Molecular Weight:
532.5 g/mol
Isometamidium Chloride Hydrochloride
CAS No.: 6798-24-9
Reference Standards
VCID: VC0046914
Molecular Formula: C28H27Cl2N7
Molecular Weight: 532.5 g/mol
| CAS No. | 6798-24-9 |
|---|---|
| Product Name | Isometamidium Chloride Hydrochloride |
| Molecular Formula | C28H27Cl2N7 |
| Molecular Weight | 532.5 g/mol |
| IUPAC Name | 3-[2-(3-amino-5-ethyl-6-phenylphenanthridin-5-ium-8-yl)iminohydrazinyl]benzenecarboximidamide;chloride;hydrochloride |
| Standard InChI | InChI=1S/C28H25N7.2ClH/c1-2-35-26-16-20(29)11-13-24(26)23-14-12-22(17-25(23)27(35)18-7-4-3-5-8-18)33-34-32-21-10-6-9-19(15-21)28(30)31;;/h3-17,29H,2H2,1H3,(H4,30,31,32,33);2*1H |
| Standard InChIKey | URSFPCGNENDEFB-UHFFFAOYSA-N |
| SMILES | CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Cl.[Cl-] |
| Canonical SMILES | CC[N+]1=C2C=C(C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=NNC5=CC=CC(=C5)C(=N)N)N.Cl.[Cl-] |
| Related CAS | 20438-03-3 (Parent) |
| Synonyms | 8-(3-(m-amidinophenyl)-2-triazeno)-3-amino-5-ethyl-6-phenylphenanthridinium 8-3-m-amidinophenyl-2-triazano-3-amino-5-etheyl-6-phenylphenanthridinium chloride 8-m-amidinophenyldiazoamino-3-amino-5-methyl-6-phenylphenanthridinium chloride ISMM isometamidium isometamidium cation isometamidium chloride isometamidium chloride, monohydrochloride isometamidium ion isometamidium mesilate isometamidium mesylate isometamidium methanesulfonate phenanthridinium, 3-amino-8-(3-(3-(aminoiminomethyl)phenyl)-1-triazenyl)-5-ethyl-6-phenyl- phenanthridinium, 3-amino-8-(3-(3-(aminoiminomethyl)phenyl)-2-triazen-1-yl)-5-ethyl-6-phenyl-, methanesulfonate (1:1) Samorin trypamidium Veridium |
| PubChem Compound | 197856 |
| Last Modified | Nov 11 2021 |
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